molecular formula C11H11NO4 B8703253 (3S)-1-(4-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic acid

(3S)-1-(4-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic acid

Cat. No.: B8703253
M. Wt: 221.21 g/mol
InChI Key: BJEYOPOUMSTVNI-ZETCQYMHSA-N
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Description

(3S)-1-(4-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C11H11NO4 and its molecular weight is 221.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H11NO4

Molecular Weight

221.21 g/mol

IUPAC Name

(3S)-1-(4-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic acid

InChI

InChI=1S/C11H11NO4/c13-9-3-1-8(2-4-9)12-6-7(11(15)16)5-10(12)14/h1-4,7,13H,5-6H2,(H,15,16)/t7-/m0/s1

InChI Key

BJEYOPOUMSTVNI-ZETCQYMHSA-N

Isomeric SMILES

C1[C@@H](CN(C1=O)C2=CC=C(C=C2)O)C(=O)O

Canonical SMILES

C1C(CN(C1=O)C2=CC=C(C=C2)O)C(=O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of 2.355 mol of 4-aminophenol and 2.32 mol of itaconic acid was heated gradually: At 60° C., the powder started to become viscous, at 110–120° C. it became liquid and the colour turned to dark brown while the rest of solid material was also dissolved. The exothermic reaction started under boiling, and the temperature rose to 150° C. The sandy product was left to cool down to RT within 1–2 hours. The obtained crude (RS)-1-(4-hydroxyphenyl)-5-oxo-pyrrolidine-3-carboxylic acid was engaged in the next step without further purification or characterisation.
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Synthesis routes and methods II

Procedure details

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